Cas no 1215534-33-0 (1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride)

• Product Name: 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride
• CAS No: 1215534-33-0
• MF: C₂₃H₂₈ClF₃N₂O₃
• MW: 472.92823600769
• CID: 6180361
• PubChem ID: 16807417
• Update Time: 2025-10-21

1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride
• 1-[4-[2-hydroxy-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propoxy]phenyl]propan-1-one;hydrochloride
• VU0494419-1
• AKOS026679328
• 1-(4-(2-hydroxy-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propoxy)phenyl)propan-1-one hydrochloride
• 1-[4-(2-HYDROXY-3-{4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZIN-1-YL}PROPOXY)PHENYL]PROPAN-1-ONE HYDROCHLORIDE
• 1215534-33-0
• F1674-0027

• Inchi： 1S/C23H27F3N2O3.ClH/c1-2-22(30)17-6-8-21(9-7-17)31-16-20(29)15-27-10-12-28(13-11-27)19-5-3-4-18(14-19)23(24,25)26;/h3-9,14,20,29H,2,10-13,15-16H2,1H3;1H
• InChI Key： SALVUQUHZSBEJH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)N1CCN(CC(COC2C=CC(C(CC)=O)=CC=2)O)CC1)(F)F

Computed Properties

• Exact Mass: 472.1740549g/mol
• Monoisotopic Mass: 472.1740549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride

Introduction to 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1215534-33-0, specifically named as 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical framework, characterized by a combination of aromatic rings, heterocyclic piperazine moieties, and functional hydroxyl groups, positions it as a promising candidate for further exploration in drug discovery.

In the realm of chemical biology, the significance of such compounds lies in their ability to interact with biological targets in highly specific manners. The presence of the trifluoromethyl group in the phenyl ring and the piperazine moiety is particularly noteworthy, as these structural elements are frequently employed in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity. The hydroxyl group, located strategically within the propoxy side chain, further contributes to the compound's versatility, allowing for potential modifications that could fine-tune its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with various biological targets with greater accuracy. Studies have suggested that the 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride structure may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders. This hypothesis is supported by preliminary computational analyses that highlight potential binding interactions with proteins such as serotonin receptors and dopamine transporters.

The pharmaceutical industry has long been interested in developing molecules that can modulate neurotransmitter systems to treat conditions ranging from depression and anxiety to neurodegenerative diseases. The unique combination of structural features in 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride makes it an attractive scaffold for further medicinal chemistry optimization. By leveraging synthetic strategies that enhance or modify specific functional groups, researchers aim to develop derivatives with improved pharmacological profiles.

One particularly intriguing aspect of this compound is its potential role in addressing unmet medical needs. For instance, the trifluoromethyl group is known to increase metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the piperazine ring is a common pharmacophore in antipsychotic and antidepressant medications, suggesting that derivatives of this compound could offer novel therapeutic approaches for mental health disorders. Current research is focused on synthesizing analogs that maintain these desirable properties while enhancing selectivity and reducing side effects.

The synthesis of 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, are being employed to construct key intermediates with precision. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

Evaluation of this compound's pharmacological properties has begun in preclinical studies, where its interactions with biological systems are being thoroughly examined. Initial data suggest that it may possess significant therapeutic potential, particularly in areas where traditional treatments have limitations. For example, studies indicate that derivatives of this molecule could interact with microglial cells, which play a critical role in neuroinflammatory processes. This opens up possibilities for applications in conditions like Alzheimer's disease and multiple sclerosis.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like 1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-yl}propoxy)phenylpropan-1-one hydrochloride are being explored. Predictive models can identify promising analogs based on structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry has revitalized interest in older scaffolds like this one, providing new insights into their potential applications.

Future directions for research on this compound include exploring its role in combination therapies. By pairing it with other agents that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its behavior in vivo will provide critical insights into its distribution, metabolism, and excretion (DME), which are essential parameters for any potential therapeutic agent.

The environmental impact of synthesizing such complex molecules cannot be overlooked either. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also make large-scale production more feasible from an economic standpoint.

In conclusion,1-4-(2-hydroxy-3-{4-3-(trifluoromethyl)phenylpiperazin-1-y l}propoxy)phenylpropan - 1 - one hydrochloride (CAS no 1215534 - 33 - 0) stands as a testament to the ongoing innovation in chemical biology and drug discovery. Its unique structural features offer a rich foundation for developing novel therapeutics aimed at treating a variety of human diseases. As research continues to uncover new applications and optimize synthetic methodologies,this compound holds promise not only as a standalone entity but also as a starting point for generating an entire family of bioactive molecules designed to address unmet medical needs.